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Compound of Interest

Compound Name: Dimethyl malate

Cat. No.: B1330388 Get Quote

An In-depth Technical Guide to Dimethyl Malate: Safety, Handling, and Disposal

This guide provides comprehensive technical information on the safe handling, storage, and

disposal of dimethyl malate (CAS No. 624-48-6). It is intended for researchers, scientists, and

professionals in drug development and other laboratory settings who may work with this

chemical. The information is compiled from safety data sheets, regulatory guidelines, and

toxicological studies.

Chemical and Physical Properties
Dimethyl malate is the dimethyl ester of maleic acid. It is a clear, colorless liquid used as an

intermediate and additive in the synthesis of plastics, pigments, pharmaceuticals, and

agricultural products.[1] Its key physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₆H₈O₄ [1][2]

Molar Mass 144.13 g/mol [1][2]

Appearance Clear, colorless liquid [1][2]

Density 1.152 g/cm³ at 20-25 °C [2][3]

Melting Point -17 °C (1 °F) [1][2]

Boiling Point 204 - 205 °C at 760 mmHg [2]

Flash Point 91 - 95 °C (196 - 203 °F) [2][4]

Vapor Pressure 1 mmHg at 45.7 °C [2]

Water Solubility 77.9 g/L at 20 °C [5]

Partition Coefficient (log Pow) 0.52 at 35 °C and pH 7 [3]

Toxicological Profile
Dimethyl malate is classified as hazardous and presents several risks upon exposure. It is

harmful if swallowed, toxic in contact with skin, causes serious eye irritation, may cause

respiratory irritation, and is a known skin sensitizer.[6][7] Prolonged or repeated dermal

exposure may cause organ damage.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/238198
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://en.wikipedia.org/wiki/Dimethyl_maleate
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.oecd.org/en/publications/2021/06/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_g1g59b2f.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/238198
https://www.benchchem.com/product/b1330388?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC220700010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18944~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:59:21~~Dimethyl%20maleate~~
https://www.fishersci.com/store/msds?partNumber=AC220700010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Result Species Method/Source

Acute Oral Toxicity LD50 = 1410 mg/kg Rat [2][7]

Acute Dermal Toxicity LD50 = 610 mg/kg Rabbit [3]

Skin

Corrosion/Irritation

No skin irritation (4h

exposure)
Rabbit

OECD Test Guideline

404[3]

Note: Other sources

classify it as a skin

irritant.

[2]

Serious Eye

Damage/Irritation
Severe eye irritation Rabbit Draize test[2][3]

Skin Sensitization Sensitizer Guinea Pig Maximization Test[8]

Respiratory Irritation
May cause respiratory

irritation (GHS H335)
N/A [6][7]

Germ Cell

Mutagenicity
Not mutagenic S. typhimurium

Ames Test (OECD

471)[8]

Clastogenicity No clastogenic effects Mouse Micronucleus Test[8]

Repeated Dose

Toxicity

NOAEL = 60 mg/kg

bw/day (28-day,

dermal)

Rat
Based on systemic

effects[8]

Experimental Protocols
The toxicological data presented are primarily generated using standardized and internationally

recognized methodologies, such as the OECD Guidelines for the Testing of Chemicals. Below

are detailed summaries of the key experimental protocols.

Acute Dermal Toxicity (OECD Guideline 402)
This method assesses the adverse effects occurring from a single, short-term dermal

application of a substance.[9][10]
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Animal Model: Healthy, young adult rats (8-12 weeks old) are typically used.[11] Both sexes

are tested.

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area

of the animals' trunks (at least 10% of the body surface area).[9][12]

Dose Administration: The test substance is applied uniformly over the shaved area.[11] For

liquid substances like dimethyl malate, it is generally applied undiluted.

Exposure: The application site is covered with a porous gauze dressing and non-irritating

tape for a 24-hour exposure period. The trunk is also wrapped to hold the dressing in place

and prevent ingestion of the substance.[9][12]

Observation: After 24 hours, the dressing is removed, and the skin is cleaned. Animals are

observed for signs of toxicity for at least 14 days.[9] Observations include changes in skin,

fur, eyes, and mucous membranes, as well as respiratory, circulatory, and nervous system

effects.[12] Body weight is recorded weekly.

Endpoint: The primary endpoint is mortality. The LD50 (the statistically estimated dose that

causes death in 50% of the test animals) is determined.[9] A gross necropsy is performed on

all animals at the end of the study.[13]

Skin Irritation/Corrosion (OECD Guideline 404)
This guideline determines the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[1]

Animal Model: The albino rabbit is the recommended species. At least one animal is used for

the initial test.

Preparation: Fur is removed from a small patch of skin on the animal's back.

Application: A 0.5 mL dose of the liquid test substance is applied to the prepared skin patch

and covered with a gauze pad.

Exposure: The exposure duration is typically 4 hours.[1]
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Observation: After exposure, the patch is removed. The skin is evaluated for erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after

patch removal.

Endpoint: The severity of the skin reactions is scored based on a standardized scale. The

substance is classified based on the reversibility and severity of the observed lesions.[1]

Signaling Pathways and Workflows
Adverse Outcome Pathway (AOP) for Skin Sensitization
Dimethyl malate is a known skin sensitizer.[8] The process of chemical-induced skin

sensitization is well-understood and can be described by an Adverse Outcome Pathway (AOP).

This pathway outlines the sequence of events from the initial chemical interaction with the skin

to the development of allergic contact dermatitis.

Adverse Outcome Pathway: Skin Sensitization

KE1: Molecular Initiating Event
(Covalent binding to skin proteins - Haptenation)

KE2: Keratinocyte Activation
(Inflammatory mediator release, Nrf2 activation)

Triggers KE3: Dendritic Cell Activation
(Maturation and migration to lymph nodes)

Signals KE4: T-Cell Activation & Proliferation
(Antigen presentation leads to clonal expansion)

Presents Antigen Adverse Outcome
(Allergic Contact Dermatitis upon re-exposure)

Leads to

Click to download full resolution via product page

Adverse Outcome Pathway for Skin Sensitization.

The process begins when dimethyl malate penetrates the skin and covalently binds to skin

proteins (haptenation), which is the molecular initiating event (KE1).[14] This complex is

recognized by skin cells, leading to the activation of keratinocytes (KE2) and dendritic cells

(KE3).[15] Activated dendritic cells migrate to the local lymph nodes where they present the

antigen to T-cells, causing their activation and proliferation (KE4).[14] Upon subsequent

exposure to the chemical, these memory T-cells trigger an inflammatory response, resulting in

allergic contact dermatitis.[14]

Laboratory Workflow for Safe Handling and Spill
Response
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Adherence to a strict workflow is critical to minimize exposure and mitigate risks when handling

dimethyl malate.

Workflow: Safe Handling and Spill Response

1. Preparation
- Review SDS

- Ensure eyewash/shower access

2. Don Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

3. Chemical Handling
- Use in a chemical fume hood
- Keep container tightly closed

4. Storage
- Cool, dry, well-ventilated area

- Away from heat and incompatibles
Spill Occurs

5. Evacuate & Alert
- Alert personnel

- Evacuate immediate area if large spill

6. Contain Spill
- Use inert absorbent material

(e.g., vermiculite, sand)

7. Collect & Dispose
- Shovel into a suitable, closed container

- Label as hazardous waste

8. Decontaminate Area
- Wash spill site after cleanup
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Safe Handling and Spill Response Workflow.

Safety, Handling, and Disposal Precautions
Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle dimethyl malate in a well-ventilated area. Use of a chemical

fume hood is strongly recommended to keep airborne concentrations low.[2][16]

Emergency Equipment: Eyewash stations and safety showers must be readily accessible in

the immediate work area.[16]

Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield, as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2]

Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[2][10] Contaminated clothing should be removed

immediately and washed before reuse.[2]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator.[2]

Handling and Storage
Handling: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.[2] Keep containers tightly closed when not in use. Keep away

from heat, sparks, and open flames.[2]

Storage: Store in a cool, dry, and well-ventilated area.[2] The container should be tightly

sealed. Store away from incompatible substances such as strong oxidizing agents, acids,

bases, and reducing agents.[2][16]

First-Aid Measures
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Inhalation: Remove the person to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention from an

ophthalmologist.[2][3]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

water. Never give anything by mouth to an unconscious person. Call a poison center or

doctor immediately.[2]

Accidental Release and Disposal
Spill Cleanup: For spills, remove all sources of ignition. Absorb the spill with an inert material

such as vermiculite, sand, or earth.[2][16] Collect the material and place it into a suitable,

labeled container for disposal.[17] Avoid runoff into storm sewers and waterways.[2]

Disposal: Dimethyl malate and its container must be disposed of as hazardous waste.[17]

Offer surplus and non-recyclable solutions to a licensed professional waste disposal service.

[10] Do not dispose of it into the sewer system.[17] All disposal practices must be in

accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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